![molecular formula C21H24N2O2 B268499 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide](/img/structure/B268499.png)
4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide, also known as IPPB, is a synthetic compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.
Scientific Research Applications
4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where it has been used as a tool to study the role of dopamine receptors in the brain. 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to selectively inhibit the D3 dopamine receptor, which has been implicated in several neurological disorders, including addiction, schizophrenia, and Parkinson's disease.
Mechanism of Action
The mechanism of action of 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide involves its selective inhibition of the D3 dopamine receptor. This receptor is primarily found in the mesolimbic system of the brain, which is involved in reward and motivation. By selectively inhibiting this receptor, 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to modulate dopamine signaling in the brain, which can have a range of effects on behavior and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide have been extensively studied in animal models. It has been shown to modulate dopamine signaling in the brain, which can lead to changes in behavior and cognition. 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide has also been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting potential applications in the treatment of anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide for lab experiments is its selective inhibition of the D3 dopamine receptor. This allows researchers to study the specific role of this receptor in various neurological disorders and behaviors. However, one limitation of 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide is its relatively low potency, which can make it difficult to achieve selective inhibition at lower concentrations.
Future Directions
There are several potential future directions for research on 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide. One area of interest is the development of more potent and selective D3 dopamine receptor inhibitors based on the structure of 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide. Another potential direction is the study of 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide in animal models of addiction, where it may have potential applications in the treatment of drug addiction. Overall, 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide represents a promising tool for scientific research in the field of neuroscience, with potential applications in the study of dopamine signaling and neurological disorders.
Synthesis Methods
The synthesis of 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide involves the reaction of 4-isopropylbenzoic acid with thionyl chloride to yield 4-isopropylbenzoyl chloride. This intermediate is then reacted with 2-(1-pyrrolidinylcarbonyl)aniline to yield 4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide. The synthesis method has been described in detail in several scientific publications.
properties
Product Name |
4-isopropyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide |
---|---|
Molecular Formula |
C21H24N2O2 |
Molecular Weight |
336.4 g/mol |
IUPAC Name |
4-propan-2-yl-N-[2-(pyrrolidine-1-carbonyl)phenyl]benzamide |
InChI |
InChI=1S/C21H24N2O2/c1-15(2)16-9-11-17(12-10-16)20(24)22-19-8-4-3-7-18(19)21(25)23-13-5-6-14-23/h3-4,7-12,15H,5-6,13-14H2,1-2H3,(H,22,24) |
InChI Key |
YKNXHVYTQQQSET-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCCC3 |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.